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Compound of Interest

Compound Name: Dimetane

Cat. No.: B15701094

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Dimetane, with the active ingredient Brompheniramine maleate. Adherence to these

procedures is critical for minimizing exposure and ensuring operational safety.

Essential Safety Information at a Glance
Proper handling of Brompheniramine maleate, a potent antihistamine, requires a thorough

understanding of its properties and associated hazards. This substance is harmful if swallowed

and can cause skin and serious eye irritation.[1] The following tables summarize key

quantitative data for quick reference.
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Property Value

Chemical Name Brompheniramine maleate

CAS Number 980-71-2

Molecular Formula C₂₀H₂₃BrN₂O₄

Molecular Weight 435.31 g/mol

Appearance White crystalline powder

Melting Point 132°C (269.6°F)[2]

Solubility Soluble in water

Toxicological Data

Metric Value Species

Acute Oral Toxicity (LD50) 318 mg/kg[2][3][4][5] Rat

Intraperitoneal Toxicity (LD50) 76 mg/kg[3] Rat

Occupational Exposure Limits

Currently, there are no established official occupational exposure limits (OELs), such as a

Threshold Limit Value (TLV) from ACGIH or a Recommended Exposure Limit (REL) from

NIOSH, for Brompheniramine maleate.[2][3][6] Therefore, it is imperative to adhere to the

principle of keeping airborne concentrations as low as reasonably achievable and minimizing

all occupational exposure.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is non-negotiable when handling Brompheniramine maleate.

The following table outlines the required PPE for various levels of exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety goggles with side-

shields or a face shield.[1][7]

A face shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.

Hands
Chemical-resistant gloves

(e.g., nitrile).

Double-gloving is

recommended to minimize the

risk of contamination.[7]

Gloves should be changed

regularly and immediately if

contaminated.

Body

Laboratory coat. For larger

quantities, chemical-resistant

coveralls are necessary.

A disposable lab coat or

coveralls of low permeability

are recommended for handling

quantities up to 1 kilogram.[6]

Respiratory
A NIOSH-approved dust

respirator.

To be used when engineering

controls are insufficient or

during spill cleanup. Ensure

proper fit and use of

appropriate cartridges.[2]

Feet Closed-toe shoes.
Required for all laboratory

work.

Operational Plan: From Handling to Disposal
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow and detailed protocols provide step-by-step guidance.
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Safe Handling Workflow for Brompheniramine Maleate

Preparation

Handling

Post-Procedure

Emergency Response

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(Fume Hood)

Weighing and Transferring
(Inside Fume Hood)

Proceed when ready

Perform Experimental Procedure

Decontaminate Surfaces and Equipment

Upon completion

Dispose of Waste

Doff PPE Correctly

end

End of Process

Spill

Contain Spill Clean and Decontaminate

Personal Exposure

Skin Contact:
Wash with soap and water

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention
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Experimental Protocols for Safe Handling
Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Gather PPE: Ensure all necessary PPE is available, in good condition, and fits correctly.

Work Area Setup: All handling of Brompheniramine maleate powder should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[2] Ensure safety showers

and eyewash stations are readily accessible.

Handling Procedures:

Weighing and Transferring:

Perform all weighing and transferring of the solid compound within the chemical fume

hood.

Use appropriate tools, such as a spatula, to handle the solid, avoiding the creation of dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Performing Reactions:

Set up all apparatus within the chemical fume hood.

Ensure all glassware is securely clamped.

Avoid direct heating of the dry compound.

Post-Procedure Cleanup:

Decontamination: Thoroughly decontaminate all work surfaces, glassware, and equipment

after use.

Hand Washing: Always wash hands with soap and water after handling the chemical, even if

gloves were worn.
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Disposal Plan: Responsible Waste Management
Proper disposal of Brompheniramine maleate and contaminated materials is essential to

prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

Solid Waste: Collect any unused Brompheniramine maleate powder and contaminated

disposable materials (e.g., gloves, bench paper) in a clearly labeled, sealed container

designated for chemical waste.

Liquid Waste: Solutions containing Brompheniramine maleate should be collected in a

labeled, sealed, and appropriate waste container. Do not pour down the drain.

Disposal Method:

All chemical waste must be disposed of through your institution's hazardous waste

management program. Follow all local, state, and federal regulations for chemical waste

disposal.[5]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling Dimetane (Brompheniramine maleate) and maintain a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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